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Compound of Interest

Compound Name:
Cytidine-2',3'-monophosphoric

acid

CAS No.: 27214-06-8

Cat. No.: B1602722

Get Quote

Executive Summary & Scientific Context
Cytidine-2',3'-monophosphoric acid (2',3'-cCMP) is a cyclic nucleotide derivative primarily

utilized as a substrate for Ribonuclease A (RNase A) kinetic assays. Unlike standard

nucleotides, the 2',3'-cyclic phosphate bond renders this molecule reactive to hydrolysis,

yielding a mixture of 2'-CMP and 3'-CMP.

While 2',3'-cCMP is generally classified as non-hazardous under GHS (Globally Harmonized

System) criteria, its disposal requires strict adherence to Good Laboratory Practice (GLP).

Improper disposal not only risks regulatory non-compliance but can also introduce bioactive

phosphate sources into environmental water systems.

The Core Philosophy: Treat this substance as Chemical Waste, not General Waste. This

ensures a chain of custody that protects both the environment and the integrity of your

laboratory's safety culture.
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Before disposal, one must understand the material's state and reactivity. 2',3'-cCMP is an

organic acid; while weak, it can alter the pH of local waste streams if accumulated in bulk.

Table 1: Physicochemical Properties Relevant to
Disposal

Property Specification Operational Implication

CAS Number 84-52-6
Use for waste manifest

labeling.

Physical State White Crystalline Powder
Dust generation is the primary

inhalation risk.

Water Solubility Soluble

Spills can be cleaned with

water; aqueous waste streams

are common.

Reactivity
Hydrolyzes in acidic/basic

conditions

Degrades to 2'-CMP and 3'-

CMP over time.

Incompatibilities Strong Oxidizing Agents

Do not mix with chromic acid,

perchlorates, or nitric acid in

waste containers.

Operational Handling & PPE
Although 2',3'-cCMP exhibits low acute toxicity, the "Universal Precautions" approach is non-

negotiable to prevent cross-contamination of RNase-sensitive workspaces.

Respiratory: Use a NIOSH-approved N95 dust mask if weighing large quantities (>10g)

outside a fume hood.

Dermal: Nitrile gloves (minimum 0.11 mm thickness).

Why? Skin oils contain RNases that degrade the product; conversely, while the product is

safe, it is an acid and can cause mild irritation upon prolonged contact.

Ocular: Safety glasses with side shields.[1]
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Disposal Workflows
Do not dispose of this material via municipal trash or sanitary sewer systems unless explicitly

authorized by your facility's Environmental Health & Safety (EHS) officer.

Scenario A: Solid Waste (Expired or Excess Powder)
Objective: Complete destruction via high-temperature incineration.

Containment: Place the expired material in a high-density polyethylene (HDPE) or glass

container.

Labeling: Label clearly as "Non-Regulated Organic Solid."

Constituents: Cytidine-2',3'-monophosphoric acid (100%).

Segregation: Do not mix with oxidizers or sharps.[2]

Hand-off: Transfer to your facility's chemical waste management team for off-site

incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Buffers)
Objective: Segregation of aqueous organic waste. Context: Most 2',3'-cCMP waste is

generated as dilute buffer solutions (e.g., 100 mM Acetate/Tris buffers) following enzyme

assays.

pH Check: Verify the pH of the waste solution.[3]

Action: If pH < 3 or > 10, neutralize to pH 6–8 using dilute NaOH or HCl to prevent

container corrosion.

Collection: Pour into a "Non-Hazardous Aqueous Chemical Waste" carboy.

Note: Even if the concentration is mM (millimolar), avoid drain disposal to prevent

phosphate loading in local wastewater.

Labeling: List all buffer components (e.g., "Water 98%, Sodium Acetate 1%, Cytidine-2',3'-

CMP <1%").
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Spill Management Protocol
Causality: Dust generation during cleanup is a higher risk than the toxicity of the chemical itself.

Dry Spill (Powder):

Do NOT dry sweep vigorously (creates aerosols).

Protocol: Cover the spill with a damp paper towel to weigh down the powder. Scoop the

wet mass into a chemical waste bag.

Wet Spill (Solution):

Protocol: Absorb with inert material (vermiculite or chemical spill pads). Place in a sealed

bag labeled "Debris contaminated with 2',3'-cCMP."

Decision Logic Visualization
The following diagram illustrates the decision matrix for disposing of Cytidine-2',3'-
monophosphoric acid based on its physical state and contamination level.
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Figure 1: Decision matrix for the segregation and disposal of Cytidine-2',3'-monophosphoric
acid waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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